Cas no 50746-61-7 (diethyl (methanesulfinylmethyl)phosphonate)

diethyl (methanesulfinylmethyl)phosphonate structure
50746-61-7 structure
Product Name:diethyl (methanesulfinylmethyl)phosphonate
CAS No:50746-61-7
MF:C6H15O4PS
MW:214.219661951065
CID:364122
PubChem ID:11031207
Update Time:2025-04-19

diethyl (methanesulfinylmethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [(methylsulfinyl)methyl]-, diethyl ester
    • 1-[ethoxy(methylsulfinylmethyl)phosphoryl]oxyethane
    • Diethyl [(methanesulfinyl)methyl]phosphonate
    • diethyl (methanesulfinylmethyl)phosphonate
    • diethyl(methanesulfinylmethyl)phosphonate
    • EN300-135053
    • 50746-61-7
    • DIETHYL METHYLSULFINYLMETHYLPHOSPHONATE
    • Methanesulfinylmethyl-phosphonic acid diethyl ester
    • SCHEMBL808113
    • DTXSID20452608
    • Inchi: 1S/C6H15O4PS/c1-4-9-11(7,10-5-2)6-12(3)8/h4-6H2,1-3H3
    • InChI Key: AOXOMZRWXATGKP-UHFFFAOYSA-N
    • SMILES: S(C)(CP(=O)(OCC)OCC)=O

Computed Properties

  • Exact Mass: 214.04295
  • Monoisotopic Mass: 214.04286713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 52.6

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